2-(4-Bromo-2,6-dimethylphenyl)ethanol
Description
2-(4-Bromo-2,6-dimethylphenyl)ethanol is a brominated aromatic alcohol characterized by a benzene ring substituted with a bromine atom at the para position, methyl groups at the 2- and 6-positions, and an ethanol side chain.
Properties
Molecular Formula |
C10H13BrO |
|---|---|
Molecular Weight |
229.11 g/mol |
IUPAC Name |
2-(4-bromo-2,6-dimethylphenyl)ethanol |
InChI |
InChI=1S/C10H13BrO/c1-7-5-9(11)6-8(2)10(7)3-4-12/h5-6,12H,3-4H2,1-2H3 |
InChI Key |
VGUKMBPUMPQWAR-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=CC(=C1CCO)C)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
The following analysis compares 2-(4-Bromo-2,6-dimethylphenyl)ethanol with structurally related compounds, focusing on molecular features, physicochemical properties, and metabolic pathways.
Structural and Functional Group Variations
2-(4-Bromo-2,5-dimethoxyphenyl)-ethanol (BDMPE)
- Molecular Formula : C₁₀H₁₃BrO₃
- Key Features: Bromine at position 4, methoxy groups at positions 2 and 5, ethanol side chain.
- Properties : Lower lipophilicity compared to dimethyl analogs due to polar methoxy groups.
- Metabolism : Undergoes oxidative deamination to form phenylacetic acid derivatives (e.g., 4-bromo-2,5-dimethoxyphenylacetic acid) and demethylation to produce hydroxylated metabolites. Species-specific metabolic pathways are observed .
2-(4-Bromophenyl)ethanol
- Molecular Formula : C₈H₉BrO
- Key Features: Bromine at position 4, ethanol side chain (lacking methyl substituents).
- Properties : Reduced steric hindrance and lower molecular weight (201.06 g/mol) compared to dimethyl analogs. Boiling point: 106–108°C at 1 mmHg .
1-(4-Bromo-2,6-difluoro-phenyl)-ethanol
- Molecular Formula : C₈H₇BrF₂O
- Key Features: Bromine at position 4, fluorine at positions 2 and 6, ethanol side chain.
- Properties : Increased electronegativity and smaller substituent size compared to methyl groups. Molecular weight: 237.04 g/mol .
- Reactivity : Fluorine’s electron-withdrawing effects may enhance stability against oxidative metabolism.
2-(4-Bromo-2,6-dimethylphenyl)acetic acid
- Molecular Formula : C₁₀H₁₁BrO₂
- Key Features : Bromine at position 4, methyl groups at 2 and 6, acetic acid side chain.
- Properties: Higher acidity (pKa ~4–5) compared to ethanol derivatives. Molecular weight: 243.10 g/mol.
- Hazards : Irritant (H315, H319, H335) due to carboxylic acid group .
Physicochemical Properties
Metabolic and Toxicological Profiles
- 2-(4-Bromo-2,6-dimethylphenyl)ethanol: Likely undergoes hepatic oxidation (e.g., conversion to 2-(4-bromo-2,6-dimethylphenyl)acetic acid) or conjugation. Methyl groups may slow demethylation compared to methoxy analogs .
- BDMPE : Major metabolites include 4-bromo-2,5-dimethoxyphenylacetic acid (via oxidative deamination) and hydroxylated derivatives (via CYP450-mediated demethylation). Exhibits interspecies metabolic variability .
- Psychoactive Derivatives: Compounds like 2C-B (4-bromo-2,5-dimethoxyphenethylamine) share structural motifs but differ in amine vs. ethanol side chains. 2C-B metabolites include BDMPE, highlighting the role of ethanol derivatives in xenobiotic clearance .
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